2-(3,5-dimethoxyphenyl)-2-methylpropan-1-amine
Overview
Description
The compound “3,5-Dimethoxyphenethylamine” is a positional isomer of dimethoxyphenethylamine . It’s worth noting that the compound you’re interested in might have similar structural features or properties.
Synthesis Analysis
There’s a paper discussing the synthesis and structural analysis of a related compound, "2-(3,5-Dimethoxyphenyl)-2,3-Dihydroquinolin-4(1H)-one" . The molecule was prepared by an alternative methodology and its presence was confirmed via NMR and mass spectroscopic analyses .
Molecular Structure Analysis
The same paper also provides a detailed analysis of the solid-state structure of the compound . It reveals an array of weak N–H∙∙∙O hydrogen bonding as well as C–H∙∙∙O, and C–H∙∙∙π interactions between the neighboring molecules .
Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3,5-dimethoxyphenyl)-2-methylpropan-1-amine involves the reaction of 3,5-dimethoxybenzaldehyde with nitroethane to form 1-(3,5-dimethoxyphenyl)-2-nitropropene, which is then reduced to 2-(3,5-dimethoxyphenyl)-2-nitropropane. This compound is then reacted with methylamine to yield the final product, 2-(3,5-dimethoxyphenyl)-2-methylpropan-1-amine.", "Starting Materials": [ "3,5-dimethoxybenzaldehyde", "nitroethane", "methylamine" ], "Reaction": [ "Step 1: Reaction of 3,5-dimethoxybenzaldehyde with nitroethane in the presence of a base such as potassium hydroxide to form 1-(3,5-dimethoxyphenyl)-2-nitropropene.", "Step 2: Reduction of 1-(3,5-dimethoxyphenyl)-2-nitropropene using a reducing agent such as sodium borohydride or lithium aluminum hydride to yield 2-(3,5-dimethoxyphenyl)-2-nitropropane.", "Step 3: Reaction of 2-(3,5-dimethoxyphenyl)-2-nitropropane with excess methylamine in the presence of a catalyst such as palladium on carbon to form 2-(3,5-dimethoxyphenyl)-2-methylpropan-1-amine." ] } | |
CAS RN |
1176702-39-8 |
Molecular Formula |
C12H19NO2 |
Molecular Weight |
209.3 |
Purity |
95 |
Origin of Product |
United States |
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